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Initial investigations into the application of Pigment Red 31 for staining in biological microscopy

have revealed no established use or documented protocols for this purpose. Extensive

searches of scientific literature and chemical databases consistently categorize Pigment Red
31, also known as C.I. 12360, as an industrial-grade organic pigment.[1][2][3] Its primary

applications lie in the coloration of plastics, rubbers, paints, and inks, where properties like

lightfastness and heat resistance are valued.[4][5]

While the broader class of azo compounds, to which Pigment Red 31 belongs, includes some

dyes utilized in biological staining, there is no specific evidence to suggest that Pigment Red
31 has been adapted or validated for microscopic analysis of biological specimens.[6][7]

Biological stains typically require specific properties such as solubility in aqueous or alcoholic

solutions, selective binding to cellular components, and often, fluorescent capabilities—

characteristics that are not documented for Pigment Red 31 in the context of microscopy.

Further exploration into the potential fluorescent properties of industrial pigments did not yield

any specific data for Pigment Red 31.[8][9][10] While some industrial pigments can exhibit

fluorescence, this is not a universal characteristic and requires empirical validation for each

compound. Without any documented excitation or emission spectra for Pigment Red 31, its

suitability for fluorescence microscopy cannot be determined.

A search for alternative chemical identifiers or trade names for Pigment Red 31 within

biological or medical research literature also proved fruitless. The compound is consistently

referenced in the context of industrial applications.
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Conclusion:

Based on the available information, Pigment Red 31 is not a recognized or utilized stain in

biological microscopy. Consequently, the creation of detailed application notes, experimental

protocols, and associated diagrams for its use in this field is not possible. The core

requirements for such documentation, including quantitative data from established staining

procedures and known biological interactions, do not exist in the current body of scientific

literature.

Therefore, researchers, scientists, and drug development professionals are advised to rely on

established and validated biological stains for their microscopy needs. The use of industrial

pigments such as Pigment Red 31 for biological applications is not recommended without

rigorous scientific validation of its staining efficacy, specificity, and potential cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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